Cas no 1402158-49-9 (3-(4-bromophenyl)oxetane)
3-(4-bromophenyl)oxetane structure
Product Name:3-(4-bromophenyl)oxetane
CAS No:1402158-49-9
MF:C9H9BrO
MW:213.071161985397
MDL:MFCD22628728
CID:1286819
PubChem ID:70818452
Update Time:2024-11-02
3-(4-bromophenyl)oxetane Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromophenyl)oxetane
- NASAZXLCAPUVRH-UHFFFAOYSA-N
- FT-0708362
- CS-0051747
- AKOS025291246
- AS-43021
- EN300-369045
- MFCD22628728
- SCHEMBL12987346
- A856314
- SY259165
- 1402158-49-9
- CGC15849
- DA-25199
-
- MDL: MFCD22628728
- Inchi: 1S/C9H9BrO/c10-9-3-1-7(2-4-9)8-5-11-6-8/h1-4,8H,5-6H2
- InChI Key: NASAZXLCAPUVRH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1COC1
Computed Properties
- Exact Mass: 211.98368g/mol
- Monoisotopic Mass: 211.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 9.2Ų
3-(4-bromophenyl)oxetane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM106845-500mg |
3-(4-BroMophenyl)oxetane |
1402158-49-9 | 95+% | 500mg |
$605 | 2021-08-06 | |
| Chemenu | CM106845-1g |
3-(4-BroMophenyl)oxetane |
1402158-49-9 | 95+% | 1g |
$968 | 2021-08-06 | |
| Alichem | A019125306-250mg |
3-(4-Bromophenyl)oxetane |
1402158-49-9 | 95% | 250mg |
660.00 USD | 2021-06-16 | |
| Alichem | A019125306-1g |
3-(4-Bromophenyl)oxetane |
1402158-49-9 | 95% | 1g |
1,749.00 USD | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TL206-200mg |
3-(4-bromophenyl)oxetane |
1402158-49-9 | 95+% | 200mg |
1665.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TL206-50mg |
3-(4-bromophenyl)oxetane |
1402158-49-9 | 95+% | 50mg |
668.0CNY | 2021-07-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD301307-50mg |
3-(4-Bromophenyl)oxetane |
1402158-49-9 | 95% | 50mg |
¥820.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD301307-100mg |
3-(4-Bromophenyl)oxetane |
1402158-49-9 | 95% | 100mg |
¥1084.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD301307-250mg |
3-(4-Bromophenyl)oxetane |
1402158-49-9 | 95% | 250mg |
¥1753.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD301307-1g |
3-(4-Bromophenyl)oxetane |
1402158-49-9 | 95% | 1g |
¥4613.0 | 2022-03-01 |
3-(4-bromophenyl)oxetane Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
1402158-49-9 (3-(4-bromophenyl)oxetane) Related Products
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